Cas no 948581-65-5 (1H-Indole-3-carboxylicacid, 7-propyl-)

1H-Indole-3-carboxylicacid, 7-propyl- structure
948581-65-5 structure
Product Name:1H-Indole-3-carboxylicacid, 7-propyl-
CAS No:948581-65-5
MF:C12H13NO2
MW:203.237123250961
CID:802543
PubChem ID:45121046
Update Time:2025-04-19

1H-Indole-3-carboxylicacid, 7-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 7-propyl-
    • 7-propyl-1H-indole-3-carboxylic acid
    • DTXSID60669112
    • SCHEMBL4463207
    • 7-PROPYL-1H-INDOLE-3-CARBOXYLICACID
    • 948581-65-5
    • Inchi: 1S/C12H13NO2/c1-2-4-8-5-3-6-9-10(12(14)15)7-13-11(8)9/h3,5-7,13H,2,4H2,1H3,(H,14,15)
    • InChI Key: CFCAVOFJTGEQDV-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC2C1=CC=CC=2CCC)=O

Computed Properties

  • Exact Mass: 203.095
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.1A^2
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